![molecular formula C9H11ClN2O B1383425 5-amino-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride CAS No. 1790361-51-1](/img/structure/B1383425.png)
5-amino-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride
Overview
Description
“5-amino-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride” is a chemical compound with the molecular formula C9H11ClN2O and a molecular weight of 198 . It’s a derivative of indole, a heterocyclic compound that’s a significant component in many natural products and biologically active compounds .
Synthesis Analysis
The synthesis of indole derivatives, such as “this compound”, often involves the Tscherniac-Einhorn reaction. This reaction involves the use of indoline and 2-(hydroxymethyl)isoindoline-1,3-dione with concentrated sulfuric acid as a catalyst . The resulting compound can serve as an important intermediate for the preparation of other disubstituted 1-(indolin-5-yl)methanamines .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI string: InChI=1S/C8H9N/c1-2-4-8-7(3-1)5-6-9-8/h1-4,9H,5-6H2 . This structure can be viewed using Java or Javascript .Scientific Research Applications
Antitumor Activity
5-Amino-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride and its derivatives have been researched for their potential antitumor activities. Nguyen et al. (1990) explored the antitumor activity of certain derivatives, noting promising results against leukemic and solid tumor cells in vitro and in vivo, using standard NCI protocols (Nguyen et al., 1990).
Molecular Docking Studies
Ganga Reddy et al. (2022) conducted molecular docking studies of 5-chloro-1-(1H-indole-2-yl)-3-methyl-4,5-dihydro-1H-pyrazole-4-carbxylic acids to predict binding interactions with target proteins like EGFR (Ganga Reddy et al., 2022).
Photoinduced Molecular Transformations
Kobayashi et al. (1993) demonstrated the use of 2,3-dihydro-1H-indol-2-one derivatives in photoinduced molecular transformations, useful in synthesizing various heterocyclic quinones (Kobayashi et al., 1993).
Synthesis of Heterocyclic Substances
Behbehani et al. (2011) used 2-arylhydrazononitriles, closely related to the compound , for synthesizing a variety of heterocyclic substances with notable antimicrobial activities (Behbehani et al., 2011).
Antiviral Activity
Ivashchenko et al. (2014) synthesized derivatives of this compound and evaluated their antiviral activities against viruses like influenza A/Aichi/2/69 (H3N2), although they found limited activity in this area (Ivashchenko et al., 2014).
Future Directions
Indole derivatives, such as “5-amino-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride”, have diverse biological activities and hold immense potential for exploration for newer therapeutic possibilities . They can serve as promising structures for the development of new useful derivatives . Furthermore, they can be used as intermediates for the preparation of other disubstituted 1-(indolin-5-yl)methanamines, which may be of interest as substances with useful pharmacological properties .
Properties
IUPAC Name |
5-amino-1-methyl-3H-indol-2-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O.ClH/c1-11-8-3-2-7(10)4-6(8)5-9(11)12;/h2-4H,5,10H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFBSMLVCFKDOCS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CC2=C1C=CC(=C2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1790361-51-1 | |
Record name | 5-amino-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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